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Abstract
2-Mesitylmagnesium bromide, a Grignard reagent with the CAS number 2633-66-1, is a

pivotal organometallic compound in modern organic synthesis.[1] Its unique steric hindrance,

conferred by the mesityl group (2,4,6-trimethylphenyl), provides high stability and

regioselectivity in a variety of chemical transformations.[1] This technical guide provides a

comprehensive overview of 2-mesitylmagnesium bromide, including its chemical and

physical properties, detailed synthesis protocols, key reactions and mechanisms, and its

diverse applications, particularly in the pharmaceutical and materials science sectors.

Introduction
Grignard reagents, discovered by Victor Grignard in 1900, are a cornerstone of synthetic

organic chemistry, enabling the formation of carbon-carbon bonds.[2] 2-Mesitylmagnesium
bromide stands out among these reagents due to the sterically demanding mesityl group.[1]

This steric bulk influences its reactivity, often leading to highly selective transformations and the

synthesis of complex molecular architectures that would be otherwise difficult to achieve.[1]

This whitepaper serves as a detailed resource for researchers and professionals utilizing this

versatile reagent.
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2-Mesitylmagnesium bromide is typically handled as a solution in ethereal solvents like

tetrahydrofuran (THF) or diethyl ether, as the solid is highly reactive and pyrophoric.[1][3]

Chemical Properties
Property Value Reference

CAS Number 2633-66-1 [3][4][5]

Molecular Formula C₉H₁₁BrMg [3][6][7]

Molecular Weight 223.39 g/mol [3][4][5][6][8]

Synonyms

2,4,6-

Trimethylphenylmagnesium

bromide, Mesitylmagnesium

bromide

[4][5][6]

InChI

1S/C9H11.BrH.Mg/c1-7-4-

8(2)6-9(3)5-7;;/h4-5H,1-

3H3;1H;/q-1;;+2/p-1

[3][7]

InChI Key
JOWQNXIISCPKBK-

UHFFFAOYSA-M
[3][7]

Canonical SMILES
CC1=CC(=C(C(=C1)C)

[Mg+]C)[Br-]
[3]

Reactivity

Highly reactive with water,

protic solvents, and

electrophiles.[1][3][9]
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Property 1.0 M in THF
1.0 M in Diethyl
Ether

Reference

Appearance
Yellow to brown liquid

solution

Colourless to dark

brown to black liquid
[8][10]

Density 1.005 g/mL at 25 °C 0.897 g/mL at 25 °C [4][8][11]

Flash Point
-17.0 °C (1.4 °F) -

closed cup

-28 °C (-18.4 °F) -

closed cup
[4][5]

Synthesis of 2-Mesitylmagnesium Bromide
The synthesis of 2-mesitylmagnesium bromide is a classic Grignard reaction, involving the

reaction of 2-bromomesitylene with magnesium metal in an anhydrous ether solvent.[1] Strict

anhydrous conditions and an inert atmosphere (e.g., nitrogen or argon) are crucial to prevent

the quenching of the highly reactive Grignard reagent by water.[1][3][9]

Reaction Scheme

Reaction Conditions

2-Bromomesitylene + Mg

2-Mesitylmagnesium bromideSingle Electron Transfer

Anhydrous Ether
(THF or Diethyl Ether)

Click to download full resolution via product page

Caption: Synthesis of 2-Mesitylmagnesium bromide.

Detailed Experimental Protocol
This protocol is adapted from standard Grignard reaction procedures.[12][13][14]

Materials:

Magnesium turnings
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2-Bromomesitylene

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (as an initiator)

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Inert gas supply (Nitrogen or Argon)

Procedure:

Glassware Preparation: All glassware must be rigorously dried in an oven overnight and

assembled hot under a stream of inert gas to exclude atmospheric moisture.

Reaction Setup: Place magnesium turnings (1.2 equivalents) in the three-necked flask

equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel. The entire

apparatus should be under a positive pressure of inert gas.

Initiation: Add a small crystal of iodine to the flask. The iodine helps to activate the

magnesium surface by reacting with the passivating magnesium oxide layer.[2]

Reagent Addition: Dissolve 2-bromomesitylene (1.0 equivalent) in anhydrous diethyl ether or

THF. Add a small portion of this solution to the magnesium turnings. The reaction is initiated

when the color of the iodine fades and bubbling is observed. Gentle heating may be required

to start the reaction.

Reaction Progression: Once the reaction has initiated, add the remaining 2-bromomesitylene

solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://web.mnstate.edu/jasperse/chem365/grignard.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Completion: After the addition is complete, continue to stir the mixture and reflux gently for

an additional 30-60 minutes to ensure complete reaction of the magnesium. The completion

of the reaction is indicated by the cessation of bubbling and the disappearance of most of the

magnesium.

Titration: The concentration of the prepared Grignard reagent solution should be determined

by titration before use in subsequent reactions.

Key Reactions and Mechanisms
2-Mesitylmagnesium bromide is a potent nucleophile and a strong base.[1][2] Its reactivity is

dominated by the nucleophilic attack of the carbanionic mesityl group on electrophilic centers.

Nucleophilic Addition to Carbonyls
A fundamental reaction of Grignard reagents is the nucleophilic addition to the carbonyl group

of aldehydes, ketones, and esters to form alcohols.[1][2]

2-Mesitylmagnesium bromide + Ketone/Aldehyde Magnesium Alkoxide Intermediate
Nucleophilic Attack

Tertiary/Secondary Alcohol
Aqueous Workup (H₃O⁺)

Click to download full resolution via product page

Caption: Nucleophilic addition to a carbonyl compound.

The reaction with an aldehyde yields a secondary alcohol, while a ketone produces a tertiary

alcohol.[1]

Cross-Coupling Reactions
2-Mesitylmagnesium bromide is widely used in transition-metal-catalyzed cross-coupling

reactions to form biaryl compounds.[1][3] These reactions are crucial in the synthesis of

pharmaceuticals and advanced materials. Palladium and iron catalysts are often employed for

these transformations.[1]
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2-Mesitylmagnesium bromide + Aryl Halide

Pd or Fe Catalyst

Oxidative Addition

Hindered Biaryl Compound

Reductive Elimination

Click to download full resolution via product page

Caption: Palladium-catalyzed cross-coupling reaction.

The steric hindrance of the mesityl group can significantly influence the reaction's outcome,

often leading to high yields of the desired coupled products.[1]

Applications in Research and Development
The unique properties of 2-mesitylmagnesium bromide make it a valuable tool in various

fields of chemical synthesis.

Pharmaceutical Synthesis
This Grignard reagent is instrumental in the synthesis of complex pharmaceutical compounds

and active pharmaceutical ingredients (APIs).[1][3] The formation of carbon-carbon bonds is a

fundamental step in the construction of drug molecules, and the steric bulk of the mesityl group

can be exploited to achieve specific stereochemistries and to access sterically congested

molecular frameworks.[1]

Materials Science
In materials science, 2-mesitylmagnesium bromide is used in the synthesis of advanced

polymers and specialty chemicals.[1] It is also employed to synthesize stable aromatic radical
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species, such as diindenoanthracene and teranthene, by kinetically blocking reactive molecular

sites.[3][4] These materials have potential applications in organic electronics.[3]

Agrochemicals
Similar to its role in pharmaceuticals, this reagent is utilized in the development of novel

pesticides and herbicides, where complex organic structures are often required for efficacy and

selectivity.[1]

Safety and Handling
2-Mesitylmagnesium bromide is a hazardous substance that must be handled with extreme

care by trained personnel.

Hazard Summary
Hazard Description Reference

Flammability

Highly flammable liquid and

vapor. Solutions in ether are

particularly volatile and

flammable.

[15]

Reactivity

Reacts violently with water and

protic solvents. May form

explosive peroxides upon

storage, especially the THF

solution.

[1][15][16]

Health Hazards

Causes severe skin burns and

eye damage. May cause

respiratory irritation,

drowsiness, or dizziness.

Suspected of causing cancer.

[15]

Handling and Storage Recommendations
Handling: Always handle in a well-ventilated fume hood under an inert atmosphere (nitrogen

or argon). Wear appropriate personal protective equipment (PPE), including flame-retardant
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lab coat, chemical-resistant gloves, and safety goggles with a face shield.[5] Use non-

sparking tools.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames. Never allow the product to come into contact with water

during storage. Solutions in THF should be tested for the presence of peroxides before use,

especially if they have been stored for an extended period.

Conclusion
2-Mesitylmagnesium bromide is a powerful and versatile Grignard reagent with significant

utility in modern organic synthesis. Its prominent steric hindrance provides unique advantages

in achieving high selectivity and in the construction of complex, sterically demanding

molecules. While its reactivity necessitates careful handling and storage, its broad range of

applications in pharmaceuticals, materials science, and agrochemicals underscores its

importance as a key synthetic building block. This guide provides the essential technical

information for the safe and effective use of 2-mesitylmagnesium bromide in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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